Cas no 816431-20-6 (Benzyl 2-hydroxyethyl Carbonotrithioate)
816431-20-6 structure
Product Name:Benzyl 2-hydroxyethyl Carbonotrithioate
CAS No:816431-20-6
MF:C10H12OS3
MW:244.396678924561
CID:1804132
Update Time:2024-11-19
Benzyl 2-hydroxyethyl Carbonotrithioate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 2-hydroxyethyl carbonotrithioate
- 2-(Benzylthio)-pyridine
- Pyridine, 2-[(phenylmethyl)thio]-
- SureCN400161
- CTK1G5042
- 2-(benzylsulfanyl)pyridine
- (2-benzylsulfanyl thiocarbonylsulfanyl)ethanol
- benzyl-2'-pyridylsulphide
- 2-benzylsulfanyl-pyridine
- phenyl(2-pyridylthio)methane
- 2-(benzylthio)pyridine
- 2-pyridyl tolyl sulfide
- AC1LAQ3F
- AG-J-24276
- benzyl(phenyl)sulfane
- 2-(benzylsulfanylthiocarbonylsulfanyl)ethanol
- Benzyl 2-pyridyl sulfide
- CARBONOTRITHIOIC ACID, 2-HYDROXYETHYL PHENYLMETHYL ESTER
- Benzyl (2-hydroxyethyl) carbonotrithioate
- Benzyl 2-hydroxyethyl Carbonotrithioate
-
- Inchi: 1S/C10H12OS3/c11-6-7-13-10(12)14-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2
- InChI Key: OIWRECAZOQAQAQ-UHFFFAOYSA-N
- SMILES: C(=S)(SCC1=CC=CC=C1)SCCO
Computed Properties
- Exact Mass: 244.005
- Monoisotopic Mass: 244.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
Experimental Properties
- Density: 1.316
- Boiling Point: 442.076°C at 760 mmHg
- Flash Point: 221.16°C
- Refractive Index: 1.676
- pka: 13.96±0.10(Predicted)
Benzyl 2-hydroxyethyl Carbonotrithioate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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